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Compound of Interest

Compound Name: 2-Chloro-1,3-propanediol-d5

Cat. No.: B565431

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety, handling, and toxicological
profile of 2-Chloro-1,3-propanediol-d5. The information is compiled from various safety data
sheets and toxicological assessments to ensure a comprehensive resource for laboratory and
research applications.

Core Safety and Handling

2-Chloro-1,3-propanediol-d5 is a deuterated stable isotope-labeled metabolite of
Dichloropropanols.[1] While specific toxicity data for the deuterated compound is limited, the
safety profile is based on its non-deuterated counterpart, 2-Chloro-1,3-propanediol, and its
isomers. The primary hazards associated with this class of compounds include potential skin
irritation and other health risks upon exposure.[2]

Storage and Handling Precautions:
o Store in a cool, dry, and well-ventilated area.[2]

o Keep the container tightly closed to prevent moisture absorption, as the compound is
hygroscopic.[3]

e Recommended storage is in a freezer at -20°C.[1][3]
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o Handle with appropriate personal protective equipment (PPE), including gloves, and eye
protection.[2]

» Avoid inhalation of any fumes, especially from heated product.[2]

Quantitative Data

The following tables summarize the key quantitative data for 2-Chloro-1,3-propanediol-d5 and
its non-deuterated analog for easy comparison.

Table 1: Physical and Chemical Properties

2-Chloro-1,3-propanediol- 2-Chloro-1,3-propanediol

Property

d5 (non-deuterated)
Molecular Formula C3H2DsCIO2[1] C3H7CIO2[4]
Molecular Weight 115.57 g/mol [1][3] 110.54 g/mol [4]
CAS Number 1216764-05-4[3] 497-04-1[4]

o Colorless to pale yellow
Appearance Liquid[1] o
liquid[5]

Purity >95% to >99%][2][3] Not specified in general SDS
Solubility Soluble in water.[5] Soluble in water.[5]
Storage Temperature -20°C (Freezen)[1][3] Refrigerator[5]

Table 2: Toxicological Data (for non-deuterated analogs)
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- . . Route of
Toxicity Metric  Value Species Reference
Exposure
110-400 mg/kg
LD50 (Oral) Rat Oral [6]
bw
LD50 (Dermal) 800 mg/kg bw Rabbit Dermal [6]
] 125 ppm (0.66 ]
LC50 (Inhalation) Rat Inhalation [6]

mg/L)

Experimental Protocols

The toxicological data for chloropropanols are typically generated following standardized

experimental protocols, such as those outlined by the Organisation for Economic Co-operation

and Development (OECD).

Acute Oral Toxicity Testing (Based on OECD Guideline

423)

This protocol is designed to assess the short-term toxic effects of a substance when

administered orally.

Methodology:

e Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.

¢ Housing: Animals are housed in individual cages under controlled environmental conditions

(temperature, humidity, light cycle).

o Dose Administration: The test substance is administered orally via gavage in a stepwise

procedure using fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).

o Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.

e Necropsy: A gross necropsy of all animals is performed at the end of the study.
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Skin Irritation Testing (Based on OECD Guideline 404)

This protocol evaluates the potential of a substance to cause skin irritation.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are typically used.
o Test Area Preparation: A small area of the animal's back is clipped free of fur.

o Substance Application: A defined amount of the test substance is applied to the prepared
skin and covered with a gauze patch.

o Exposure: The substance is left in contact with the skin for a specified period (e.g., 4 hours).

o Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at
specific intervals after patch removal.

Visualizations
Experimental Workflow for Acute Oral Toxicity Study
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Caption: Workflow for an acute oral toxicity study.

Potential Metabolic and Genotoxic Pathway

The genotoxicity of some chloropropanols is thought to involve metabolic activation to reactive
intermediates that can interact with DNA.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b565431?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Cellular Uptake and Metabolism Genotoxic Effects Cellular Response

Metabolic Activation Reactive Intermediate )
[(e.g..oxldauon,conlugauon)] '{ (e.g., epoxide) j ‘(DNAA“”“F"'”“"‘“"O (DNADamagej [\ Damage Re:

Enzymes

2-Chloro-1,3-propanediol-d5

f—{ Cell Cycle Arrest or Apoptosis

Click to download full resolution via product page

Caption: Postulated metabolic and genotoxic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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